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Compound of Interest

Compound Name: 5-Methylhept-3-ene

Cat. No.: B12516979

Get Quote

This technical guide provides an in-depth overview of 5-Methylhept-3-ene, catering to

researchers, scientists, and professionals in drug development. This document covers its

chemical identity, physicochemical properties, a representative synthesis protocol,

spectroscopic analysis, and a discussion of its potential biological activities and toxicology.

Chemical Identity and Properties
5-Methylhept-3-ene is an unsaturated hydrocarbon with the molecular formula C₈H₁₆. It exists

as a mixture of (E) and (Z) stereoisomers, each of which can also be chiral at the C5 position.

The general CAS number for the mixture of isomers is 13172-91-3.[1]

Stereoisomers
(E)-5-Methylhept-3-ene: The trans isomer, with the CAS number 53510-18-2.

(Z)-5-Methylhept-3-ene: The cis isomer, identified by PubChem CID 5364727.[2]

(E,5R)-5-methylhept-3-ene: A specific enantiomer of the trans isomer.

Physicochemical Data
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A summary of the key physicochemical properties of 5-Methylhept-3-ene is presented in the

table below.

Property Value Reference

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1]

CAS Number (Isomer Mixture) 13172-91-3 [1]

(E)-Isomer CAS Number 53510-18-2

(Z)-Isomer PubChem CID 5364727 [2]

Boiling Point (Predicted) 115-125 °C

Density (Predicted) ~0.72 g/cm³

LogP (Predicted) 3.4 [2]

Synthesis of 5-Methylhept-3-ene: A Representative
Protocol
While a specific, detailed experimental protocol for the synthesis of 5-methylhept-3-ene is not

readily available in the searched literature, a plausible and common method for its preparation

is the Wittig reaction. This reaction involves the coupling of a phosphorus ylide with an

aldehyde or ketone. For the synthesis of 5-methylhept-3-ene, one possible route is the

reaction of the ylide derived from propyltriphenylphosphonium bromide with 2-pentanone.

Proposed Experimental Protocol: Wittig Reaction
Materials:

Propyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

2-Pentanone
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for air-sensitive reactions

Procedure:

Ylide Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and under an inert atmosphere (e.g., nitrogen or argon), suspend

propyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the

suspension to 0 °C in an ice bath. Slowly add n-butyllithium (1.0 equivalent) dropwise via a

syringe. The solution will typically develop a deep red or orange color, indicating the

formation of the ylide. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room

temperature and stir for an additional 1-2 hours.

Reaction with 2-Pentanone: Cool the ylide solution back down to 0 °C. In a separate flame-

dried flask, dissolve 2-pentanone (1.0 equivalent) in a minimal amount of anhydrous THF.

Add the 2-pentanone solution to the ylide solution dropwise via a syringe. After the addition

is complete, allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride. Transfer the mixture to a separatory funnel and add diethyl

ether. Separate the organic layer from the aqueous layer. Wash the organic layer

sequentially with water and then with brine. Dry the organic layer over anhydrous

magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate

using a rotary evaporator. The crude product will contain the desired alkene and

triphenylphosphine oxide as a major byproduct.

Purification: Purify the crude product by fractional distillation or column chromatography on

silica gel to isolate the 5-methylhept-3-ene.
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A representative workflow for the synthesis of 5-methylhept-3-ene via the Wittig reaction.

Spectroscopic Analysis
Detailed, experimentally obtained spectra for 5-methylhept-3-ene are not readily available in

public databases. However, based on the known principles of spectroscopic interpretation for

alkenes, the following characteristic signals can be expected.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show signals in the olefinic region (δ 5.0-5.6 ppm) for

the hydrogens on the double bond. The allylic protons would appear further downfield than

typical alkane protons. The terminal methyl and ethyl groups would show characteristic

multiplets in the upfield region (δ 0.8-1.5 ppm). The coupling constants between the olefinic

protons would be indicative of the stereochemistry (typically larger for the trans isomer).

¹³C NMR Spectroscopy
The carbon NMR spectrum would be characterized by peaks for the sp² hybridized carbons of

the double bond in the range of δ 115-140 ppm.[3] The sp³ hybridized carbons of the alkyl
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groups would appear in the upfield region (δ 10-40 ppm).

Infrared (IR) Spectroscopy
The IR spectrum of 5-methylhept-3-ene is expected to exhibit characteristic C-H stretching

vibrations for the sp² carbons of the double bond at wavenumbers just above 3000 cm⁻¹. The

C=C stretching vibration should appear in the region of 1640-1680 cm⁻¹.[4] C-H stretching

vibrations for the sp³ carbons will be observed just below 3000 cm⁻¹.[4]

Mass Spectrometry
In the mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 112. The

fragmentation pattern of alkanes and alkenes typically involves the loss of alkyl radicals.[5]

Common fragments would likely correspond to the loss of methyl (M-15), ethyl (M-29), and

propyl (M-43) groups.

Biological Activity and Toxicology
There is currently no specific information available in the scientific literature regarding the

biological activity or signaling pathways of 5-methylhept-3-ene. However, general information

on the biological effects of alkenes can provide some insights.

Alkenes can be metabolized by various microorganisms.[6] The toxicity of some aliphatic

alkenes is associated with their metabolic activation by enzymes such as cytochrome P450 to

form reactive epoxides, which can then interact with cellular macromolecules. Studies on C8 to

C10 1-alkenes have shown that they are absorbed into the bloodstream upon inhalation and

can accumulate in organs.[7]

The environmental fate of alkenes is influenced by factors such as their volatility, water

solubility, and susceptibility to biodegradation.[8][9] Branched alkenes may have different

degradation rates compared to their linear counterparts.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-5-methylhept-3-ene
https://ncstate.pressbooks.pub/organicchem/chapter/infrared-spectra-of-some-common-functional-groups/
https://ncstate.pressbooks.pub/organicchem/chapter/infrared-spectra-of-some-common-functional-groups/
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b12516979/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-5-methylhept-3-ene
https://pmc.ncbi.nlm.nih.gov/articles/PMC10269803/
https://pubmed.ncbi.nlm.nih.gov/8265521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4376206/
https://www.tutorchase.com/answers/igcse/chemistry/what-are-the-environmental-impacts-of-alkene-production-and-use
https://pmc.ncbi.nlm.nih.gov/articles/PMC4376206/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methylhept-3-ene

Epoxide Intermediate

Cytochrome P450
Monooxygenase

Diol

Epoxide Hydrolase

Cellular Adducts
(DNA, Proteins)

Nucleophilic Attack

Further Metabolites

Metabolism

Click to download full resolution via product page

A potential metabolic pathway for alkenes, which may be applicable to 5-methylhept-3-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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